![molecular formula C14H16N4O B7463072 N-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl)-2-methylbenzamide](/img/structure/B7463072.png)
N-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl)-2-methylbenzamide
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Overview
Description
N-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl)-2-methylbenzamide is a chemical compound that has been the focus of extensive scientific research. This compound has been synthesized using various methods and has been found to have potential applications in the field of medicine.
Mechanism of Action
The mechanism of action of N-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl)-2-methylbenzamide involves the inhibition of certain enzymes and proteins that are essential for the growth and survival of cancer cells. It also disrupts the cell cycle and induces apoptosis, leading to the death of cancer cells.
Biochemical and physiological effects:
This compound has been found to have both biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, leading to the death of cancer cells. It also affects the cell cycle and induces apoptosis, which is beneficial in the treatment of cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl)-2-methylbenzamide in lab experiments is its potential as an anticancer agent. It has shown promising results in inhibiting the growth of cancer cells. However, one of the limitations is that it may have toxic effects on normal cells as well.
Future Directions
There are several future directions for the research on N-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl)-2-methylbenzamide. One direction is to study its potential as a treatment for other diseases, such as fungal and bacterial infections. Another direction is to investigate its mechanism of action in more detail, which could lead to the development of more effective anticancer drugs. Additionally, further research could be done to determine the optimal dosage and administration of the compound for maximum efficacy and minimal toxicity.
Synthesis Methods
The synthesis of N-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl)-2-methylbenzamide has been achieved using different methods. One of the commonly used methods involves the reaction of 2-methylbenzoyl chloride with 6-amino-1,2,4-triazolo[3,4-b]pyridazine in the presence of triethylamine. The resulting product is then treated with hydrazine hydrate to yield the final product.
Scientific Research Applications
N-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl)-2-methylbenzamide has been found to have potential applications in the field of medicine. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. It has also been found to have antifungal and antibacterial properties.
properties
IUPAC Name |
N-(6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazol-3-ylmethyl)-2-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O/c1-10-5-2-3-6-11(10)14(19)15-9-13-17-16-12-7-4-8-18(12)13/h2-3,5-6H,4,7-9H2,1H3,(H,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PENMAGDSKAYWJV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NCC2=NN=C3N2CCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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